molecular formula C12H21NO B8559087 4-Cyclohexylcarbonylpiperidine

4-Cyclohexylcarbonylpiperidine

Cat. No.: B8559087
M. Wt: 195.30 g/mol
InChI Key: WVQPRPURSXXBDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Cyclohexylcarbonylpiperidine is a piperidine derivative featuring a cyclohexylcarbonyl substituent at the 4-position of the piperidine ring.

Properties

Molecular Formula

 C12H21NO

Molecular Weight

 195.30 g/mol

IUPAC Name

 cyclohexyl(piperidin-4-yl)methanone

InChI

 InChI=1S/C12H21NO/c14-12(10-4-2-1-3-5-10)11-6-8-13-9-7-11/h10-11,13H,1-9H2

InChI Key

 WVQPRPURSXXBDJ-UHFFFAOYSA-N

Canonical SMILES

 C1CCC(CC1)C(=O)C2CCNCC2

Origin of Product

 United States

Comparison with Similar Compounds

Structural and Physicochemical Properties

The closest analog in the provided evidence is 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid (CAS: 179782-35-3), a piperidine derivative with an ethoxycarbonyl group at the 1-position and a carboxylic acid at the 4-position. Key comparisons include:

Property 4-Cyclohexylcarbonylpiperidine 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid
Substituents Cyclohexylcarbonyl (4-position) Ethoxycarbonyl (1-position), carboxylic acid (4-position)
Molecular Weight (g/mol) ~223.3 (estimated) 215.22
Log S (ESOL) Likely lower (high lipophilicity) -2.47 (moderate solubility)
TPSA (Ų) ~20 (estimated) 55.7
Hydrogen Bond Donors 0 2

Key Observations :

  • The cyclohexyl group in 4-cyclohexylcarbonylpiperidine enhances lipophilicity (lower Log S) compared to the ethoxycarbonyl and carboxylic acid groups in the analog, which increase polarity and hydrogen-bonding capacity (higher TPSA and solubility) .
  • The absence of hydrogen bond donors in 4-cyclohexylcarbonylpiperidine suggests reduced interaction with polar biological targets compared to its carboxylic acid-containing counterpart.

Data Tables

Table 1: Structural Comparison

Compound Key Substituents Molecular Formula CAS Number
4-Cyclohexylcarbonylpiperidine Cyclohexylcarbonyl (4-position) C₁₂H₂₁NO Not provided
1-(Ethoxycarbonyl)piperidine-4-carboxylic acid Ethoxycarbonyl (1-position), carboxylic acid (4-position) C₉H₁₅NO₄ 179782-35-3

Table 2: Pharmacokinetic Predictions

Parameter 4-Cyclohexylcarbonylpiperidine 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid
GI Absorption High (estimated) High
BBB Permeation Likely moderate No
P-gp Substrate Probable Yes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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